![molecular formula C8H6N2O3 B1298374 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid CAS No. 23814-14-4](/img/structure/B1298374.png)
2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid
Overview
Description
“2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid” is a chemical compound with the molecular formula C8H6N2O3 . It has a molecular weight of 178.15 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI (IUPAC International Chemical Identifier) of the compound isInChI=1S/C8H6N2O3/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13) . The canonical SMILES (Simplified Molecular Input Line Entry System) representation is C1=CC2=C(C=C1C(=O)O)NC(=O)N2 . Physical And Chemical Properties Analysis
The compound has a molecular weight of 178.14 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 1 . The exact mass and the monoisotopic mass of the compound are 178.03784206 g/mol .Scientific Research Applications
Antimicrobial Agents
Imidazole derivatives, including our compound of interest, have been shown to possess significant antimicrobial properties . They can be synthesized and tested against various bacterial strains to determine their efficacy. For instance, certain imidazole compounds have demonstrated good antimicrobial potential, which suggests that our compound could be explored for similar applications.
Anti-tubercular Activity
The structure of imidazole is conducive to anti-tubercular activity. Researchers have synthesized compounds similar to 2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid and evaluated them against Mycobacterium tuberculosis . This indicates potential for our compound to be used in the development of new anti-tubercular drugs.
Cancer Research
Imidazole rings are present in many compounds with antitumor properties . The ability to modify the imidazole core structure allows for the creation of numerous derivatives that can be tested for their effectiveness in inhibiting cancer cell growth.
Antiviral Applications
Compounds containing the imidazole moiety have been utilized in the synthesis of antiviral drugs . Given the structural similarity, 2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid could be a candidate for the development of new antiviral medications.
Anti-inflammatory and Analgesic
Imidazole derivatives are known to exhibit anti-inflammatory and analgesic activities . This compound could be incorporated into the synthesis of new drugs aimed at treating inflammatory conditions and pain management.
Synthesis of Functional Molecules
The regiocontrolled synthesis of substituted imidazoles, which includes compounds like 2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid, is crucial for creating functional molecules used in various applications, from pharmaceuticals to materials science .
Proteomics Research
This compound is listed as a specialty product for proteomics research, indicating its use in the study of proteins and their functions . It could be involved in the synthesis of peptides or the modification of proteins for research purposes.
Building Block for Complex Molecules
2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid serves as a building block for synthesizing more complex molecules. This versatility allows it to be modified to create new compounds with potential applications in diverse fields such as pharmaceuticals and materials science.
Safety and Hazards
properties
IUPAC Name |
2-oxo-1,3-dihydrobenzimidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIGYJEWJHOCKSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)NC(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00354737 |
Source
|
| Record name | 2-Oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00354737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23814-14-4 |
Source
|
| Record name | 2-Oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00354737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-[(2,6-Dichlorophenyl)methoxy]phenyl]ethanone](/img/structure/B1298298.png)
![[1,2,4]Triazolo[4,3-b]pyridazine-6-thiol](/img/structure/B1298305.png)
![4-tert-Butylamino-6-morpholin-4-yl-[1,3,5]triazine-2-carboxylic acid](/img/structure/B1298307.png)
![3-[(Pyridin-3-ylmethyl)-amino]-benzoic acid](/img/structure/B1298313.png)
![4-(chloromethyl)-2H-benzo[h]chromen-2-one](/img/structure/B1298334.png)
![1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carbohydrazide](/img/structure/B1298347.png)
![8-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid](/img/structure/B1298354.png)